Cas no 288144-42-3 (1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[(2R)-2-amino-3-mercapto-1-oxopropyl]amino]ethyl]hexahydro-2-oxo-,(3aS,4S,6aR)-)

• Product Name: 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[(2R)-2-amino-3-mercapto-1-oxopropyl]amino]ethyl]hexahydro-2-oxo-,(3aS,4S,6aR)-
• CAS No: 288144-42-3
• MF: C₁₅H₂₇N₅O₃S₂
• MW: 389.536580324173
• CID: 248824
• Update Time: 2025-04-19

1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[(2R)-2-amino-3-mercapto-1-oxopropyl]amino]ethyl]hexahydro-2-oxo-,(3aS,4S,6aR)- Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[(2R)-2-amino-3-mercapto-1-oxopropyl]amino]ethyl]hexahydro-2-oxo-,(3aS,4S,6aR)-
• N-Biotinyl-N’-cysteinyl Ethylenediamine Trifluoroacetic Acid Salt
• 1H-Thieno[3,4-d]imidazole-4-pentanamide,N-[2-[[(2R)-2-amino-3-mercapto-1-oxopropyl]amino]ethyl...
• N-BIOTINYL-N’-CYSTEINYL ETHYLENEDIAMINEDISCONTINUED SEE: B395826
• N-Biotinyl-N'-cysteinyl EthylenediaMine Trifluoroacetic Acid Salt

• Inchi： 1S/C15H27N5O3S2/c16-9(7-24)14(22)18-6-5-17-12(21)4-2-1-3-11-13-10(8-25-11)19-15(23)20-13/h9-11,13,24H,1-8,16H2,(H,17,21)(H,18,22)(H2,19,20,23)/t9-,10-,11-,13-/m0/s1
• InChI Key： FBRCSVAGDWAZCU-ZPFDUUQYSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCNC([C@H](CS)N)=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 389.15600
• Monoisotopic Mass: 503.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 577
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 189A^2

Experimental Properties

• Melting Point: 133-135°C
• PSA: 189.45000
• LogP: 1.34140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives